N-Succinyl-Ala-Ala-Val-Ala p-nitroanilide

• IUPAC Name: 4-[[1-[[1-[[3-methyl-1-[[1-(4-nitroanilino)-1-oxopropan-2-yl]amino]-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C24H34N6O9/c1-12(2)20(24(37)27-14(4)22(35)28-16-6-8-17(9-7-16)30(38)39)29-23(36)15(5)26-21(34)13(3)25-18(31)10-11-19(32)33/h6-9,12-15,20H,10-11H2,1-5H3,(H,25,31)(H,26,34)(H,27,37)(H,28,35)(H,29,36)(H,32,33)
• InChI Key: IYHHIHIBYVIDMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)NC(C)C(=O)NC1=CC=C(C=C1)[N+](=O)[O-])NC(=O)C(C)NC(=O)C(C)NC(=O)CCC(=O)O
• Molecular Formula: C24H34N6O9
• DSSTOX Substance ID: DTXSID50393257
• Molecular Weight: 550.6 g/mol
• CAS No.: 108322-03-8

Description

N-Succinyl-Ala-Ala-Val-Ala p-nitroanilide is a useful research compound. Its molecular formula is C24H34N6O9 and its molecular weight is 550.6 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Proline Isomerase Activity Detection : It is utilized in two-dimensional 1H NMR exchange spectroscopy for detecting proline isomerase activity in FK506-binding protein (Justice et al., 1990).

• Role in Vascular Connective Tissue Metabolism : Research suggests its hydrolytic activity may be significant in vascular connective tissue metabolism and function (Ito, Kwan, & Daniel, 1986).

• Determining Elastase Activity : It serves as a synthetic substrate for determining elastase activity, hydrolyzed by enzymes associated with human high-density lipoproteins (Maeda, Kobori, & Uzawa, 1983).

• Inhibitor of Papain : This compound acts as a noncompetitive reversible inhibitor of papain, illustrating its noncovalent binding mode at the atomic level (Yamamoto et al., 1992).

• Chymotrypsin Activity Determination : It is used as a substrate for chymotrypsin, allowing for rapid determination of chymotrypsin levels (Delmar, Largman, Brodrick, & Geokas, 1979).

• Elastolysis and Monocyte Chemotaxis : The oleoyl peptide, derived from this compound, has a protective effect against elastolysis by neutrophil elastase and kappa elastin-induced monocyte chemotaxis (Rasoamanantena et al., 1993).

• Research on Insulin B Chain Cleavage : It is hydrolyzed by rat kidney neutral endopeptidase, which is used in research related to insulin B chain cleavage (Katayama & Kuwada, 1984).

• Enzymatic Activity in Obstructive Jaundice : Elevated levels of serum succinyl (Ala)3-p-nitroanilide hydrolyzing elastase-like activity in patients with obstructive jaundice are due to two enzymes (Ishida, Ogawa, Mori, & Mega, 1987).

Mechanism of Action

Target of Action

N-Succinyl-Ala-Ala-Val-Ala p-nitroanilide is a synthetic peptide substrate primarily targeted by proteases, elastase, and subtilisin . These enzymes play a crucial role in protein degradation and turnover, which are essential for maintaining cellular homeostasis.

Mode of Action

The compound interacts with its target enzymes through a process known as hydrolysis . The enzymes cleave the peptide bond in the substrate, leading to the release of p-nitroaniline, a chromophore that can be detected spectrophotometrically .

Pharmacokinetics

As a peptide substrate, it is expected to have good solubility in dmf , which could potentially enhance its bioavailability.

Result of Action

The hydrolysis of this compound by its target enzymes results in the release of p-nitroaniline . This can be used as a measure of enzyme activity, providing valuable information about the state of protein turnover in the cell.

Action Environment

The action of this compound is influenced by environmental factors such as temperature and pH. For instance, the activity of the enzymes it targets can be affected by changes in these parameters. Furthermore, the stability of the compound itself may be influenced by storage conditions .

Future Directions

The future directions for “N-Succinyl-Ala-Ala-Val-Ala p-nitroanilide” could involve its use in various assays for the measurement of enzyme activity. For instance, it has been used in the determination of subtilase activity in germinating seeds of four cereals (wheat, maize, sorghum, and rice).

Biochemical Analysis

Biochemical Properties

N-Succinyl-Ala-Ala-Val-Ala p-nitroanilide interacts with various enzymes such as elastase and subtilisin . It is used as a substrate in the assay of these enzymes . The nature of these interactions involves the hydrolysis of the substrate by the enzyme, leading to a color change that can be measured .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with enzymes such as elastase and subtilisin . These enzymes cleave the substrate, leading to the release of p-nitroaniline, which can be detected due to its color .

Temporal Effects in Laboratory Settings

It is known that the product should be stored at 2-8 °C .